Methanedisulfonyl fluoride

Specification

• CAS No.: 42148-23-2
• Molecular Formula: CH2F2O4S2
• Molecular Weight: 180.16 g/mol
• IUPAC Name: methanedisulfonyl fluoride
• Standard InChI: InChI=1S/CH2F2O4S2/c2-8(4,5)1-9(3,6)7/h1H2
• Standard InChI Key: DKWGSLVGHONKMY-UHFFFAOYSA-N
• SMILES: C(S(=O)(=O)F)S(=O)(=O)F
• Canonical SMILES: C(S(=O)(=O)F)S(=O)(=O)F

Introduction

Chemical Overview

Methanedisulfonyl fluoride is a colorless to yellowish hygroscopic liquid with a molecular weight of 178.14 g/mol. Its structure features two sulfonyl fluoride groups bonded to a central methylene carbon, conferring strong electrophilicity and reactivity. Key physical properties include:

Property	Value/Description
Molecular formula	C<sub>2</sub>H<sub>4</sub>F<sub>2</sub>O<sub>4</sub>S<sub>2</sub>
Density	1.832–1.837 g/cm³
Reactivity	Hydrolyzes in water, moisture-sensitive
Hazard classification	Acute toxicity (oral/inhalation), skin corrosion

Pharmacological Relevance

Acetylcholinesterase (AChE) Inhibition

Methanedisulfonyl fluoride is a potent, irreversible inhibitor of AChE, with selectivity for brain tissue over peripheral systems:

Study	Dose (mg/kg)	AChE Inhibition	Cognitive Improvement
Phase I (human)	3.6–10.8	33–62%	ADAS-Cog score ↑
Phase II (human)	0.18	89.5%	MMSE score ↑

• Mechanism: Oxydiaphoric inhibition via sulfonylation of serine residues in AChE.

• Half-life: Brain AChE recovery requires de novo synthesis (t_1/2 ~7 days).

Recent Advances

Sulfonyl Fluoride-Based Polymers

Methanedisulfonyl fluoride derivatives enable the synthesis of hydrolytically stable polymers for biomedical coatings.

Alzheimer’s Disease Therapeutics

Ongoing trials explore low-dose regimens (0.03–0.18 mg/kg) to balance efficacy and cholinergic side effects.